Cas no 53951-44-3 (2-Ethyl-1,3-dioxolane-4-methanol)

• Product Name: 2-Ethyl-1,3-dioxolane-4-methanol
• CAS No: 53951-44-3
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 356002
• PubChem ID: 546241
• Update Time: 2025-07-21

2-Ethyl-1,3-dioxolane-4-methanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-methanol, 2-ethyl-
• (2-ethyl-1,3-dioxolan-4-yl)methanol
• 2-Ethyl-1,3-dioxolane-4-methanol
• DTXSID50338082
• 53951-44-3
• starbld0016210
• (2-Ethyl-1,3-dioxolan-4-yl)methanol #
• SCHEMBL4864294
• KZODGPRCEZYZRW-UHFFFAOYSA-N

• Inchi： 1S/C6H12O3/c1-2-6-8-4-5(3-7)9-6/h5-7H,2-4H2,1H3
• InChI Key： KZODGPRCEZYZRW-UHFFFAOYSA-N
• SMILES： O1C(CC)OCC1CO

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.041
• Boiling Point: 198.4°C at 760 mmHg
• Flash Point: 90.4°C
• Refractive Index: 1.427
• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on 2-Ethyl-1,3-dioxolane-4-methanol

Comprehensive Guide to 2-Ethyl-1,3-dioxolane-4-methanol (CAS No. 53951-44-3): Properties, Applications, and Industry Trends

2-Ethyl-1,3-dioxolane-4-methanol (CAS No. 53951-44-3) is a versatile organic compound widely recognized for its unique chemical structure and functional properties. This cyclic acetal derivative, featuring an ethyl group and a hydroxymethyl substituent, has garnered significant attention in industries ranging from fragrance formulation to specialty solvents. As sustainability and green chemistry dominate modern research, compounds like 2-Ethyl-1,3-dioxolane-4-methanol are increasingly studied for their potential in bio-based materials and low-toxicity applications.

The molecular formula of 2-Ethyl-1,3-dioxolane-4-methanol (C₆H₁₂O₃) highlights its balanced hydrophilicity and lipophilicity, making it a valuable intermediate in cosmetic chemistry and polymer synthesis. Recent studies emphasize its role as a solubility enhancer in water-based formulations, addressing common challenges in personal care products. With the rise of clean beauty trends, this compound’s mild odor profile and compatibility with natural ingredients position it as a preferred choice for eco-friendly formulations.

In industrial applications, CAS 53951-44-3 demonstrates exceptional stability under acidic conditions, a property leveraged in coating additives and adhesive systems. Its cyclic structure contributes to reduced volatility compared to linear analogs, aligning with VOC regulations—a critical factor for manufacturers navigating environmental compliance. Analytical techniques like GC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates and electronic-grade chemicals.

The synthesis of 2-Ethyl-1,3-dioxolane-4-methanol typically involves the acid-catalyzed reaction of 2-ethyl-2-(hydroxymethyl)-1,3-propanediol with carbonyl compounds, optimized for atom economy—a principle central to sustainable chemistry. Researchers are exploring enzymatic pathways to further reduce energy consumption, responding to the growing demand for carbon-neutral production methods. These innovations correlate with increased patent filings involving the compound’s derivatives, particularly for UV-curable resins and biodegradable plastics.

From a commercial perspective, the global market for dioxolane derivatives is projected to grow at 5.8% CAGR (2023–2030), driven by their utility in battery electrolytes and flame retardants. While 53951-44-3 currently represents a niche segment, its low irritation potential and high boiling point (≈210°C) make it a candidate for replacing traditional glycol ethers in industrial cleaning applications. Regulatory databases such as REACH and EPA’s TSCA list this compound as non-hazardous at standard concentrations, facilitating its adoption across regions with strict chemical safety protocols.

Emerging research highlights the compound’s potential in controlled-release systems, where its hydrolytic stability enables precise active ingredient delivery—a feature valuable for agricultural adjuvants and encapsulation technologies. Analytical challenges in detecting trace impurities have been addressed through advanced HPLC methods, ensuring compliance with ICH guidelines for impurity profiling. These developments coincide with heightened interest in high-purity specialty chemicals for OLED manufacturing and flexible electronics.

Storage and handling recommendations for 2-Ethyl-1,3-dioxolane-4-methanol emphasize protection from prolonged moisture exposure, with stability data confirming >24-month shelf life under nitrogen atmosphere. Its low ecotoxicity profile, as evidenced by OECD 301 biodegradability tests, supports its inclusion in green solvent blends—a market segment anticipated to exceed $5 billion by 2025. Industry workshops frequently discuss its synergies with levulinic acid derivatives, reflecting the broader shift toward biorenewable platforms in chemical manufacturing.

Future applications may exploit the compound’s chiral center for asymmetric synthesis of pharmaceutical building blocks, with computational models predicting favorable enantioselectivity in certain catalytic systems. As circular economy principles gain traction, recovery and purification techniques for 53951-44-3 from process streams are being optimized—addressing key questions about chemical recycling efficiency in closed-loop systems.